Cas no 1807007-91-5 (Ethyl 2-bromo-5-cyano-3-(trifluoromethylthio)phenylacetate)

Ethyl 2-bromo-5-cyano-3-(trifluoromethylthio)phenylacetate is a fluorinated aromatic compound featuring a bromo, cyano, and trifluoromethylthio substituent on the phenyl ring, coupled with an ethyl acetate moiety. This multifunctional structure makes it a valuable intermediate in organic synthesis, particularly for constructing complex molecules in pharmaceuticals and agrochemicals. The presence of electron-withdrawing groups enhances reactivity in cross-coupling reactions, while the trifluoromethylthio group contributes to lipophilicity, potentially improving bioavailability in bioactive compounds. Its ester functionality allows for further derivatization, offering versatility in synthetic applications. The compound is typically handled under controlled conditions due to its reactivity and sensitivity to moisture.

Ethyl 2-bromo-5-cyano-3-(trifluoromethylthio)phenylacetate structure

1807007-91-5 structure

Product Name:Ethyl 2-bromo-5-cyano-3-(trifluoromethylthio)phenylacetate

CAS No:1807007-91-5

MF:C₁₂H₉BrF₃NO₂S

MW:368.169571638107

CID:4945677

Update Time:2025-10-23

Ethyl 2-bromo-5-cyano-3-(trifluoromethylthio)phenylacetate Chemical and Physical Properties

Names and Identifiers

- Ethyl 2-bromo-5-cyano-3-(trifluoromethylthio)phenylacetate
- Inchi： 1S/C12H9BrF3NO2S/c1-2-19-10(18)5-8-3-7(6-17)4-9(11(8)13)20-12(14,15)16/h3-4H,2,5H2,1H3
- InChI Key： MYEOPIYRXULLFK-UHFFFAOYSA-N
- SMILES： BrC1C(=CC(C#N)=CC=1CC(=O)OCC)SC(F)(F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 20
Rotatable Bond Count: 5
Complexity: 396
XLogP3: 4.2
Topological Polar Surface Area: 75.4

Ethyl 2-bromo-5-cyano-3-(trifluoromethylthio)phenylacetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A015020368-250mg	Ethyl 2-bromo-5-cyano-3-(trifluoromethylthio)phenylacetate	1807007-91-5	97%	250mg	475.20 USD	2021-06-18
Alichem	A015020368-500mg	Ethyl 2-bromo-5-cyano-3-(trifluoromethylthio)phenylacetate	1807007-91-5	97%	500mg	815.00 USD	2021-06-18
Alichem	A015020368-1g	Ethyl 2-bromo-5-cyano-3-(trifluoromethylthio)phenylacetate	1807007-91-5	97%	1g	1,475.10 USD	2021-06-18

Ethyl 2-bromo-5-cyano-3-(trifluoromethylthio)phenylacetate Related Literature

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Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
2. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

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3. Acetyl protected thiol methacrylic polymers as effective ligands to keep quantum dots in luminescent standby mode†

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4. An artificial CO-releasing metalloprotein built by histidine-selective metallation†

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5. An atomic scale study of defects in Co2FeAl

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Additional information on Ethyl 2-bromo-5-cyano-3-(trifluoromethylthio)phenylacetate

Comprehensive Overview of Ethyl 2-bromo-5-cyano-3-(trifluoromethylthio)phenylacetate (CAS No. 1807007-91-5)

Ethyl 2-bromo-5-cyano-3-(trifluoromethylthio)phenylacetate is a highly specialized organic compound with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a bromo substituent, a cyano group, and a trifluoromethylthio moiety, makes it a valuable intermediate in the synthesis of bioactive molecules. The compound's CAS number, 1807007-91-5, is essential for precise identification in regulatory and scientific databases.

In recent years, the demand for trifluoromethylthio-containing compounds has surged due to their enhanced metabolic stability and lipophilicity, which are critical in drug design. Researchers are particularly interested in how Ethyl 2-bromo-5-cyano-3-(trifluoromethylthio)phenylacetate can be utilized to develop novel antimicrobial and anti-inflammatory agents. This aligns with the growing global focus on combating antibiotic resistance and chronic inflammatory diseases, topics frequently searched in academic and industrial circles.

The compound's cyano group also contributes to its reactivity, enabling it to participate in various cross-coupling reactions, a hot topic in synthetic chemistry. Such reactions are pivotal for constructing complex molecular architectures, a trend underscored by the rise of green chemistry and sustainable synthesis methods. Users often search for "efficient synthetic routes for trifluoromethylthio derivatives" or "applications of bromo-substituted phenylacetates," reflecting the compound's relevance in cutting-edge research.

From an analytical perspective, Ethyl 2-bromo-5-cyano-3-(trifluoromethylthio)phenylacetate requires advanced techniques like HPLC and NMR for characterization, which are frequently discussed in forums and publications. Its stability under various conditions is another area of interest, as it impacts storage and handling protocols—common concerns for laboratory professionals searching for "best practices for handling cyano-containing compounds."

In summary, Ethyl 2-bromo-5-cyano-3-(trifluoromethylthio)phenylacetate (CAS No. 1807007-91-5) represents a versatile building block in modern chemistry, bridging gaps between medicinal chemistry, material science, and catalysis. Its multifaceted applications and alignment with trending scientific inquiries ensure its continued prominence in research and development.